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Compound of Interest

Compound Name: 1-Aminopropan-2-ol

Cat. No.: B162767

This guide provides essential safety and logistical information for the proper disposal of 1-

Aminopropan-2-ol (Isopropanolamine), tailored for laboratory and research professionals.
Adherence to these procedures is critical for ensuring personnel safety and environmental

protection.

Immediate Safety & Handling Precautions

1-Aminopropan-2-ol is a corrosive and combustible liquid that is harmful upon skin contact
and to aquatic life.[1][2] Proper handling and storage are paramount to prevent accidents.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, a protective suit, and tightly fitting safety goggles or a face shield.[3][4]

» Ventilation: Use this chemical only in well-ventilated areas, such as under a chemical fume
hood, to avoid inhalation of vapors.[3][5]

o Storage: Store 1-Aminopropan-2-ol in its original, tightly sealed container in a cool, dry, and
well-ventilated area.[1][6][7] The storage area should be secure and accessible only to
authorized personnel.[6] Keep it separated from incompatible materials such as strong
oxidants, acids, and foodstuff containers.[1][5][7]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
sources of ignition.[3][7]
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Chemical Profile and Hazard Data

The following table summarizes key quantitative data for 1-Aminopropan-2-ol, crucial for risk

assessment and safe handling.

Parameter

Value

Reference

GHS Hazard Statements

H227 (Combustible liquid),
H312 (Harmful in contact with
skin), H314 (Causes severe
skin burns and eye damage),
H402 (Harmful to aquatic life)

UN Number

2735

[3]

Transport Hazard Class

8 (Corrosive)

[3]

Packing Group

I or

[7](8]

Flash Point

~74 °C (165 °F)

[9]

Biodegradability

Readily biodegradable (>=
78% in 28 days)

Bioaccumulation Potential

Not expected (log Pow: -0.93)

Toxicity to Microorganisms

EC50 (activated sludge): > 261

mg/l (30 min)

Step-by-Step Disposal Protocol

Disposal of 1-Aminopropan-2-ol must comply with all local, state, and federal regulations.[1]

[6] This substance must be treated as hazardous waste and disposed of at an approved waste

disposal plant.[1][2]

Protocol for Unused or Waste Product:

» Do Not Mix: Keep 1-Aminopropan-2-ol waste in its original or a compatible, properly

labeled container. Do not mix it with other chemical waste.
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» Container Sealing: Ensure the waste container is securely sealed to prevent leaks or spills.

[1]

o Labeling: Clearly label the container as "Hazardous Waste: 1-Aminopropan-2-ol" and
include any other information required by your institution's waste management program.

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed chemical waste disposal contractor to arrange for collection and transport to an
approved waste disposal facility.[2]

o Treatment Options (Professional Facilities): Approved facilities may use methods such as
neutralization with a suitable dilute acid or incineration.[1] Note: These procedures should
only be performed by trained professionals in a licensed facility.

o Avoid Sewage Disposal: Never discharge 1-Aminopropan-2-ol into drains or the sewer
system.[10]

Protocol for Empty Containers:
o Treat as Hazardous: Handle uncleaned, empty containers as you would the product itself.

o Decontamination: If possible, decontaminate the container according to your lab's
established procedures.

o Disposal: If the container cannot be sufficiently cleaned for recycling or reuse, it should be
punctured to prevent reuse and disposed of at an authorized landfill or as directed by your
waste management provider.[1]

Emergency Spill Management Protocol
In the event of a spill, immediate and correct action is crucial to mitigate hazards.

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.

o Control Ignition Sources: Remove all sources of ignition from the spill area.[5][7]
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» Contain the Spill: Prevent the spill from entering drains or waterways by using inert
absorbent materials like sand, earth, or vermiculite to create a barrier.[1] Cover drains if
necessary.

o Absorb the Spill: Carefully apply an inert, non-combustible absorbent material to the spill.[5]
[11]

o Collect Waste: Using non-sparking tools, collect the absorbed material and place it into a
suitable, sealable, and properly labeled container for hazardous waste disposal.[3][5]

o Clean the Area: Clean the affected area thoroughly once the spilled material has been
removed.

o Report the Spill: Report the incident to your supervisor and EHS department in accordance
with your institution's policies.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of 1-Aminopropan-2-ol.
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Preparation & Assessment

Start: Have 1-Aminopropan-2-ol Waste?

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Is there an active spill?

Spill Response Protocol

Routige Waste Disposal

1. Ensure Waste is in Original or

1. Contain Spill & Cover Drains Compatible Labeled Container

2. Confirm Waste is NOT Mixed

2. Absorb with Inert Material with Other Chemicals

3. Collect with Non-Sparking Tools 3. Securely Seal Container

4. Place in Labeled Hazardous Waste Container 4. Store in Designated, Safe Area

Final Disposa

Contact EHS or Licensed
Waste Disposal Contractor

End: Waste Disposed of via
Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Aminopropan-2-ol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 1-Aminopropan-2-ol: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162767#1-aminopropan-2-ol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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